Cas no 16018-53-4 (Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-nitrophenyl)-)

• Product Name: Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-nitrophenyl)-
• CAS No: 16018-53-4
• MF: C₁₂H₁₂N₆O₃
• MW: 288.26208114624
• CID: 144705
• PubChem ID: 135713870
• Update Time: 2025-04-19

Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)-N'-(4-nitrophenyl)-
• LogP
• 1-(4-Hydroxy-6-methyl-2-pyrimidinyl)-3-(p-nitrophenyl)guanidine
• 2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)-1-(4-nitrophenyl)guanidine
• 2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-1-(4-nitrophenyl)guanidine
• DTXSID20166819
• GUANIDINE, 1-(4-HYDROXY-6-METHYL-2-PYRIMIDINYL)-3-(p-NITROPHENYL)-
• 16018-53-4

• Inchi： 1S/C12H12N6O3/c1-7-6-10(19)16-12(14-7)17-11(13)15-8-2-4-9(5-3-8)18(20)21/h2-6H,1H3,(H4,13,14,15,16,17,19)
• InChI Key： NPIHUYPZBAYBCR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(/N=C(\N)/NC2C=CC(=CC=2)[N+](=O)[O-])N1

Computed Properties

• Exact Mass: 288.09726
• Monoisotopic Mass: 288.09708827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 135.01